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Compound of Interest

Compound Name: Triisopentylamine

CAS No.: 645-41-0

Cat. No.: B1583428

Get Quote

Executive Summary
Triisopentylamine (TIPA), also known as Tris(3-methylbutyl)amine, is a sterically hindered

tertiary amine critical to nuclear fuel reprocessing and phase-transfer catalysis.[1] Its utility in

the extraction of actinides (specifically trivalent actinides and lanthanides) relies heavily on its

purity and structural integrity. Degradation products or isomeric impurities (such as n-pentyl

analogues) can severely compromise separation factors in liquid-liquid extraction (LLE)

systems.[1]

This guide provides a definitive spectroscopic reference for TIPA. It synthesizes Nuclear

Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS) data to

establish a multi-modal identification workflow. These protocols are designed to serve as a self-

validating quality control system for researchers in drug development and nuclear chemistry.[1]

Molecular Profile & Physical Properties[1][2][3]
Before spectroscopic analysis, verify the physicochemical baseline. Deviations here often

indicate significant contamination (e.g., water, secondary amines).
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Property Value Notes

IUPAC Name Tris(3-methylbutyl)amine -

CAS Number 645-41-0 -

Molecular Formula -

Molecular Weight 227.43 g/mol Monoisotopic Mass: 227.26

Density 0.782 g/mL (20 °C)
Lower than water; facilitates

phase separation.[1][2]

Boiling Point 265–270 °C
High boiling point requires

high-vac prep for MS.[1]

Solubility
Organic solvents (Chloroform,

Toluene)

Immiscible in water (forms

salts with acids).[1]

Mass Spectrometry (MS): The Fragmentation
Fingerprint
Mass spectrometry provides the most rapid confirmation of structure for TIPA. As a tertiary

amine, TIPA undergoes a predictable fragmentation pathway dominated by

-cleavage.

Fragmentation Logic
In Electron Ionization (EI) at 70 eV, the molecular ion (

) is typically weak due to the stability of the fragment ions. The primary mechanism involves the
radical-site initiated cleavage of the C-C bond adjacent to the nitrogen atom (the

-bond).

Ionization: Removal of an electron from the Nitrogen lone pair.

-Cleavage: The bond between the

-carbon (
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attached to N) and the

-carbon breaks.[1]

Radical Loss: A neutral isobutyl radical (

, Mass 57) is ejected.

Base Peak Formation: The resulting immonium ion is the base peak.

MS Data Table (EI, 70 eV)
m/z (Mass-to-
Charge)

Relative Intensity Assignment Fragment Structure

227 < 5% (Molecular Ion)

170 100% (Base Peak)
(

-cleavage)

113 ~20-30%
Secondary

-cleavage

43 Variable Alkyl fragment (Isopropyl cation)

Fragmentation Pathway Diagram

Molecular Ion (M+)
m/z 227

α-Cleavage
(Loss of Isobutyl Radical)

- e⁻ Base Peak (Immonium)
m/z 170

- C4H9• (57 Da) Secondary Fragment
m/z 113

- C4H8 (Isobutene)

Click to download full resolution via product page

Figure 1: Electron Ionization fragmentation pathway of TIPA showing the dominant alpha-

cleavage mechanism.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://webbook.nist.gov/cgi/cbook.cgi?ID=C102716&Type=IR-SPEC&Index=0
https://www.benchchem.com/product/b1583428/docs?utm_src=pdf-body-img#technical-guide-spectroscopic-profiling-of-triisopentylamine-tipa
https://webbook.nist.gov/cgi/cbook.cgi?ID=C102716&Type=IR-SPEC&Index=0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583428?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Infrared Spectroscopy (IR): Functional Group
Validation
IR is the primary tool for detecting degradation, specifically the formation of secondary amines

(from oxidation) or ammonium salts.

Key Diagnostic Bands
The absence of specific bands is as important as their presence. Pure TIPA is a tertiary amine

and must not show N-H stretching.

Wavenumber (

)
Vibration Mode Diagnostic Significance

3300–3500 N-H Stretch
ABSENT. Presence indicates

secondary amine impurity.

2950–2850
C-H Stretch (

)

Strong aliphatic signal

(Isopentyl chains).[1][3]

2700–2800 "Bohlmann Bands"

C-H stretch antiperiplanar to N

lone pair.[1] Confirms tertiary

amine.

1465 C-H Bend Methylene/Methyl deformation.

1380 & 1365 Gem-Dimethyl

"Split" peak characteristic of

the isopropyl tail (isopentyl

group).[1]

1000–1200 C-N Stretch
Fingerprint region for aliphatic

amines.[1]

Experimental Tip: Run TIPA as a thin film (neat) between KBr plates. If using ATR (Attenuated

Total Reflectance), ensure the crystal is ZnSe or Diamond, as TIPA is organic-soluble.

NMR Spectroscopy: Structural Confirmation
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Proton (

) and Carbon (

) NMR provide the definitive structural proof. The high symmetry of TIPA means the three
isopentyl chains appear equivalent, simplifying the spectrum.

Sample Preparation Protocol[6]
Solvent:

(Deuterated Chloroform) is standard.

Neutralization: Commercial

is often acidic (HCl formation). Crucial Step: Pass the solvent through a small plug of basic
alumina or add anhydrous

before dissolving TIPA. Acidic solvent will protonate the amine, shifting the

-protons (

) downfield by ~0.5–1.0 ppm and broadening the peaks.

Reference: TMS (Tetramethylsilane) at 0.00 ppm.

NMR Assignments (300 MHz, )
Structure Key:
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Position
Shift (

ppm)
Multiplicity Integration

Coupling (

)
Assignment

d 0.90 Doublet (d) 18H 6.6 Hz
Terminal

Methyls

b 1.35 Multiplet (m) 6H - -Methylene

c 1.55 Multiplet (m) 3H -
Methine (

)

a 2.38
Triplet/Multipl

et
6H 7.2 Hz

-Methylene (

)

Note: The

-protons at 2.38 ppm are the most diagnostic. If this peak shifts to >3.0 ppm, the sample is
protonated (salt form).

NMR Assignments ( )

Position
Shift (

ppm)
Carbon Type Notes

d 22.7
Methyls (intense

peak)

c 26.5 Methine

b 37.2 -Methylene

a 52.4 -Methylene (next to N)

Analytical Workflow & Quality Control
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For researchers using TIPA in actinide extraction, purity is paramount. The following workflow

integrates the spectroscopic data into a decision matrix.

Raw TIPA Sample

IR Spectroscopy
(Check 3300 cm⁻¹)

Sample Prep
(Neutralize CDCl3)

1H NMR
(Check δ 2.38 ppm)

NH Peak
Present?

No

REJECT
(Sec. Amine/Oxidation)

Yes

Integral
Ratio Correct?

REJECT
(Isomeric Impurity)

No

APPROVE
(Proceed to Extraction)

Yes

Click to download full resolution via product page

Figure 2: Quality Control decision matrix for validating TIPA purity prior to use.
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Common Impurities[7]
Diisopentylamine: Result of incomplete alkylation. Detected by IR (N-H stretch) and MS (m/z

157 parent).

Tri-n-pentylamine: Isomeric impurity. Difficult to separate by boiling point. Detected by

NMR (distinct methyl shift) or GC-MS (retention time shift).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Spectroscopic Profiling of
Triisopentylamine (TIPA)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583428/docs#technical-guide-spectroscopic-
profiling-of-triisopentylamine-tipa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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